An In-depth Technical Guide to 4-amino-3-chlorophenylboronic acid pinacol ester: Properties, Synthesis, and Applications in Drug Discovery
An In-depth Technical Guide to 4-amino-3-chlorophenylboronic acid pinacol ester: Properties, Synthesis, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Abstract
4-amino-3-chlorophenylboronic acid pinacol ester is a versatile synthetic intermediate of significant interest in medicinal chemistry and materials science. Its unique trifunctional nature, possessing a nucleophilic amino group, a reactive boronic ester, and a strategically positioned chlorine atom, makes it a valuable building block for the synthesis of complex organic molecules. This technical guide provides a comprehensive overview of the chemical and physical properties of 4-amino-3-chlorophenylboronic acid pinacol ester, detailed experimental protocols for its synthesis and application in cross-coupling reactions, and an exploration of its pivotal role in the development of targeted therapeutics, particularly as a precursor to inhibitors of the PI3K/Akt/mTOR signaling pathway.
Core Chemical Properties
4-amino-3-chlorophenylboronic acid pinacol ester, also known by its systematic name 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, is a stable, solid organic compound. The pinacol ester group enhances the stability and handling of the boronic acid, preventing premature decomposition and facilitating its use in a wide range of chemical transformations.
Table 1: Physicochemical Properties of 4-amino-3-chlorophenylboronic acid pinacol ester
| Property | Value | Source |
| CAS Number | 721960-43-6 | [1][2][3][4] |
| Molecular Formula | C₁₂H₁₇BClNO₂ | [1][2][3][4] |
| Molecular Weight | 253.53 g/mol | [2] |
| Appearance | Solid | [2][4] |
| Melting Point | Not available (often cited as N/A) | [2] |
| Boiling Point (Predicted) | 360.3 ± 32.0 °C | |
| Density (Predicted) | 1.15 ± 0.1 g/cm³ | |
| Solubility | Soluble in organic solvents such as DMSO and ethyl acetate. | [5] |
| Storage Conditions | Store under inert gas (nitrogen or Argon) at 2–8 °C. Keep in a dark place. | [4] |
Synthesis and Reactivity
The primary synthetic route to 4-amino-3-chlorophenylboronic acid pinacol ester involves the palladium-catalyzed cross-coupling of a suitable halogenated aniline derivative with a diboron reagent.
General Synthesis Protocol: Miyaura Borylation
This protocol outlines the synthesis of 4-amino-3-chlorophenylboronic acid pinacol ester from 2-chloro-4-iodoaniline and bis(pinacolato)diboron.
Experimental Workflow: Synthesis of 4-amino-3-chlorophenylboronic acid pinacol ester
Caption: General workflow for the synthesis of 4-amino-3-chlorophenylboronic acid pinacol ester via Miyaura borylation.
Methodology:
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Reaction Setup: To a solution of 2-chloro-4-iodoaniline (1.0 eq) and bis(pinacolato)diboron (1.2 eq) in anhydrous dioxane, add potassium acetate (3.0 eq).
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Degassing: Bubble nitrogen gas through the mixture for 20-30 minutes to remove dissolved oxygen.
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Catalyst Addition: Add a catalytic amount of [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf)) (e.g., 0.05 eq).
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Reaction: Heat the mixture to reflux (approximately 100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).
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Work-up: Upon completion, cool the reaction to room temperature. Filter the mixture through a pad of celite to remove the catalyst. The filtrate is then concentrated under reduced pressure. The residue is taken up in a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.
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Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product is purified by silica gel column chromatography to yield the desired 4-amino-3-chlorophenylboronic acid pinacol ester.
Reactivity in Suzuki-Miyaura Cross-Coupling Reactions
4-amino-3-chlorophenylboronic acid pinacol ester is a key coupling partner in Suzuki-Miyaura reactions, enabling the formation of carbon-carbon bonds to construct biaryl and heteroaryl structures.[6][7][8]
Experimental Workflow: Suzuki-Miyaura Cross-Coupling Reaction
Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction using 4-amino-3-chlorophenylboronic acid pinacol ester.
General Protocol:
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Reaction Setup: In a reaction vessel, combine 4-amino-3-chlorophenylboronic acid pinacol ester (1.0-1.5 eq), the aryl or heteroaryl halide (1.0 eq), a suitable base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄; 2.0-3.0 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf); 0.02-0.10 eq).
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Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or 2-MeTHF) and an aqueous solution of the base.[6]
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Reaction: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C. Monitor the reaction's progress by TLC or LC-MS.
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Work-up: After the reaction is complete, cool the mixture to room temperature and dilute it with water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.
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Purification: After filtering, concentrate the organic phase under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield the pure coupled product.
Application in Drug Discovery: A Precursor to PI3K/Akt/mTOR Pathway Inhibitors
The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell proliferation, growth, survival, and metabolism.[9][10] Its dysregulation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[9][10] 4-amino-3-chlorophenylboronic acid pinacol ester serves as a crucial building block in the synthesis of a variety of kinase inhibitors that target this pathway.[9][11] The substituted aniline moiety can be incorporated into heterocyclic scaffolds that bind to the ATP-binding pocket of these kinases.
Signaling Pathway: PI3K/Akt/mTOR Inhibition
Caption: The PI3K/Akt/mTOR signaling pathway and points of inhibition by therapeutics derived from 4-amino-3-chlorophenylboronic acid pinacol ester.
The general structure of these inhibitors often involves a heterocyclic core, which is functionalized with the 4-amino-3-chlorophenyl group through a Suzuki-Miyaura coupling. The amino group can then be further modified to optimize binding affinity and pharmacokinetic properties. The chlorine atom can provide additional interactions within the kinase active site or be used as a handle for further synthetic modifications.
Conclusion
4-amino-3-chlorophenylboronic acid pinacol ester is a high-value chemical intermediate with significant applications in organic synthesis and drug discovery. Its utility in constructing complex molecular architectures through robust and well-established reactions like the Suzuki-Miyaura coupling makes it an indispensable tool for medicinal chemists. The successful application of this building block in the development of potent kinase inhibitors for the PI3K/Akt/mTOR pathway underscores its importance in the ongoing search for novel cancer therapeutics. This guide provides a foundational understanding of its properties and applications, intended to facilitate further research and innovation in the field.
References
- 1. scbt.com [scbt.com]
- 2. 4-Amino-3-chlorophenylboronic acid pinacol ester AldrichCPR 721960-43-6 [sigmaaldrich.com]
- 3. boronmolecular.com [boronmolecular.com]
- 4. 4-Amino-3-chlorophenylboronic Acid Pinacol Ester | 721960-43-6 [sigmaaldrich.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
- 7. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
- 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 9. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 10. PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Synthesis and antitumor activity evaluation of PI3K inhibitors containing 3-substituted quinazolin-4(3H)-one moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
